Ethyl 3-(dimethylcarbamoyl)piperidine-1-carboxylate

• IUPAC Name: ethyl 3-(dimethylcarbamoyl)piperidine-1-carboxylate
• InChI: InChI=1S/C11H20N2O3/c1-4-16-11(15)13-7-5-6-9(8-13)10(14)12(2)3/h9H,4-8H2,1-3H3
• InChI Key: GXDBOHOKPDMEMX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCCC(C1)C(=O)N(C)C
• Molecular Formula: C11H20N2O3
• Molecular Weight: 228.29 g/mol

Description

Ethyl 3-(dimethylcarbamoyl)piperidine-1-carboxylate, commonly known as EDDP, is a synthetic compound that belongs to the class of piperidine derivatives. EDDP is a metabolite of methadone, a synthetic opioid used for pain management and opioid addiction treatment. EDDP has gained attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of EDDP is not fully understood. However, it is believed to act as a weak mu-opioid receptor agonist, similar to methadone. EDDP has also been shown to inhibit the reuptake of dopamine and norepinephrine, which may contribute to its effects on mood and behavior.
Biochemical and Physiological Effects:
EDDP has been shown to have similar effects to methadone, such as analgesia, sedation, and respiratory depression. However, EDDP is less potent than methadone and has a longer half-life. EDDP has also been shown to have effects on the cardiovascular system, such as decreasing heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

EDDP has several advantages for use in scientific research. It is a stable compound that can be easily detected in biological samples. EDDP is also less potent than methadone, which makes it safer to handle and administer. However, EDDP has some limitations. It is a metabolite of methadone, which means that its presence in biological samples may not be specific to methadone use. EDDP may also have cross-reactivity with other drugs or compounds, which may lead to false-positive results.

Future Directions

EDDP has potential applications in various areas of scientific research. One area of interest is the development of new drug testing methods that can detect methadone use more accurately and efficiently. EDDP may also be used as a biomarker for other opioids, such as fentanyl and buprenorphine. Further research is needed to fully understand the pharmacological and physiological effects of EDDP and its potential applications in scientific research.

Synthesis Methods

EDDP can be synthesized through a multi-step process starting from piperidine. The first step involves the protection of the piperidine nitrogen with a dimethylcarbamoyl group. This is followed by the esterification of the carboxylic acid group with ethyl alcohol. The resulting EDDP can be purified through various methods, such as column chromatography or recrystallization.

Scientific Research Applications

EDDP has been used in various scientific studies as a marker for methadone use. It is a stable compound that can be easily detected in biological samples, such as urine, blood, and hair. EDDP has also been used to study the metabolism and pharmacokinetics of methadone in humans and animals.